Cas no 3854-62-4 (2-Fluoro-5-methylhex-4-enoic acid)

• Product Name: 2-Fluoro-5-methylhex-4-enoic acid
• CAS No: 3854-62-4
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• CID: 5730576
• Update Time: 2023-10-31

2-Fluoro-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006375476
• F2147-5922
• 3854-62-4
• 2-fluoro-5-methylhex-4-enoic acid
• starbld0041291
• 4-Hexenoic acid, 2-fluoro-5-methyl-
• 2-Fluoro-5-methylhex-4-enoic acid

• Inchi： 1S/C7H11FO2/c1-5(2)3-4-6(8)7(9)10/h3,6H,4H2,1-2H3,(H,9,10)
• InChI Key： HULNKEJOWDVYGU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 146.07430775g/mol
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Melting Point: 34-35 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 65 °C(Press: 0.1 Torr)
• pka: 2.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids